Cas no 1805217-50-8 (2-Bromo-4-methyl-5-nitromandelic acid)

• Product Name: 2-Bromo-4-methyl-5-nitromandelic acid
• CAS No: 1805217-50-8
• MF: C₉H₈BrNO₅
• MW: 290.06752204895
• CID: 4942570
• Update Time: 2025-10-30

2-Bromo-4-methyl-5-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-methyl-5-nitromandelic acid

• Inchi： 1S/C9H8BrNO5/c1-4-2-6(10)5(8(12)9(13)14)3-7(4)11(15)16/h2-3,8,12H,1H3,(H,13,14)
• InChI Key： ZHMVVEBOYYNGQQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C=C1C(C(=O)O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 1.7
• Topological Polar Surface Area: 103

Additional information on 2-Bromo-4-methyl-5-nitromandelic acid

Introduction to 2-Bromo-4-methyl-5-nitromandelic Acid (CAS No. 1805217-50-8)

2-Bromo-4-methyl-5-nitromandelic acid (CAS No. 1805217-50-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its distinct molecular structure, offers a wide range of applications due to its functional groups and reactivity. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and potential applications of 2-Bromo-4-methyl-5-nitromandelic acid, drawing on the latest research findings to provide a detailed and up-to-date overview.

The molecular formula of 2-Bromo-4-methyl-5-nitromandelic acid is C₁₀H₉BrNO₄, with a molecular weight of approximately 273.08 g/mol. The compound features a benzene ring substituted with a bromo group at the 2-position, a methyl group at the 4-position, and a nitro group at the 5-position. Additionally, it contains a carboxylic acid group, which imparts acidic properties and reactivity to the molecule. The presence of these functional groups makes 2-Bromo-4-methyl-5-nitromandelic acid an attractive candidate for various chemical transformations and biological studies.

The synthesis of 2-Bromo-4-methyl-5-nitromandelic acid can be achieved through several routes, each with its own advantages and challenges. One common method involves the nitration of 2-bromo-4-methylbenzaldehyde followed by subsequent oxidation to form the carboxylic acid. Another approach involves the bromination of 4-methyl-5-nitrobenzaldehyde and subsequent oxidation. These synthetic pathways have been extensively studied and optimized to improve yield and purity, making 2-Bromo-4-methyl-5-nitromandelic acid readily accessible for further research and application.

In terms of chemical properties, 2-Bromo-4-methyl-5-nitromandelic acid exhibits strong acidity due to the presence of the carboxylic acid group. It also demonstrates good solubility in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO). The bromo and nitro groups contribute to its reactivity, enabling it to participate in various chemical reactions such as nucleophilic substitution, reduction, and coupling reactions. These properties make it a valuable intermediate in organic synthesis and drug discovery.

The biological activity of 2-Bromo-4-methyl-5-nitromandelic acid has been a subject of interest in recent years. Studies have shown that compounds with similar structures exhibit potential anti-inflammatory, antimicrobial, and anticancer activities. For instance, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of mandelic acids with bromo and nitro substitutions showed promising inhibitory effects on cancer cell proliferation. These findings suggest that 2-Bromo-4-methyl-5-nitromandelic acid could be further explored as a lead compound for developing novel therapeutic agents.

In addition to its biological applications, 2-Bromo-4-methyl-5-nitromandelic acid has found use in materials science. Its unique molecular structure makes it suitable for incorporation into polymers and other advanced materials. Research has demonstrated that incorporating this compound into polymer matrices can enhance their mechanical properties, thermal stability, and chemical resistance. This opens up new possibilities for developing high-performance materials for various industrial applications.

The environmental impact of chemicals is an important consideration in their development and use. Studies on the environmental fate and toxicity of 2-Bromo-4-methyl-5-nitromandelic acid are ongoing to ensure its safe handling and disposal. Preliminary data suggest that it has low toxicity to aquatic organisms and is biodegradable under certain conditions. However, further research is needed to fully understand its environmental behavior and potential risks.

In conclusion, 2-Bromo-4-methyl-5-nitromandelic acid (CAS No. 1805217-50-8) is a multifaceted compound with significant potential in various scientific fields. Its unique molecular structure endows it with diverse chemical properties and reactivity, making it an attractive candidate for organic synthesis, pharmaceutical research, and materials science applications. Ongoing research continues to uncover new insights into its behavior and utility, positioning it as a valuable tool for advancing scientific knowledge and innovation.